Cas no 753470-06-3 (4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione)

• Product Name: 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione
• CAS No: 753470-06-3
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 3110189
• PubChem ID: 2998680
• Update Time: 2025-11-02

4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione Chemical and Physical Properties

Names and Identifiers

• <br>4-pyridin-4-yl-3,4,7,8,9,10-hexahydro-6H-[1,2,4,6]thiatriazino[4,3-a]azepin e 2,2-dioxide
• 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione
• 753470-06-3
• EN300-35620
• SR-01000053912
• 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2$l^{6},1,3,5000000-[1$l^{6},2,4,6]thiatriazino[4,3-a]azepine-2,2-dione
• CHEMBL1347558
• 4-(Pyridin-4-yl)-3,4,7,8,9,10-hexahydro-6H-[1,2,4,6]thiatriazino[4,3-a]azepine 2,2-dioxide
• SR-01000053912-1
• 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2??-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione
• SMR000067065
• 4-pyridin-4-yl-3,4,7,8,9,10-hexahydro-6H-[1,2,4,6]thiatriazino[4,3-a]azepine 2,2-dioxide
• HMS2328K19
• 4-(Pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2lambda6-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione
• 4-pyridin-4-yl-4,6,7,8,9,10-hexahydro-3H-[1,2,4,6]thiatriazino[4,3-a]azepine 2,2-dioxide
• MLS000058055

• Inchi： 1S/C12H16N4O2S/c17-19(18)14-11-4-2-1-3-9-16(11)12(15-19)10-5-7-13-8-6-10/h5-8,12,15H,1-4,9H2
• InChI Key： KJRDDULSZCFHRF-UHFFFAOYSA-N
• SMILES： S1(N=C2CCCCCN2C(C2C=CN=CC=2)N1)(=O)=O

Computed Properties

• Exact Mass: 280.09939694Da
• Monoisotopic Mass: 280.09939694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione

Recent Advances in the Study of 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione (CAS: 753470-06-3)

The compound 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione (CAS: 753470-06-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its fused thiatriazine and azepine rings, has been the subject of several studies aimed at elucidating its pharmacological properties and synthetic pathways.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes a cascade cyclization strategy, achieving a 65% yield with high enantiomeric purity. This advancement is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 753470-06-3 exhibits potent inhibitory effects against several kinase targets, including PI3K and mTOR, which are implicated in cancer progression. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 12 nM for PI3Kα, suggesting its potential as a lead compound for anticancer drug development. Further mechanistic studies are underway to explore its selectivity and off-target effects.

Another area of interest is the compound's potential application in neurodegenerative diseases. A recent preprint on bioRxiv (2024) highlighted its ability to cross the blood-brain barrier and modulate glutamate receptor activity, which could be beneficial for conditions like Alzheimer's disease. However, these findings are still in the early stages and require validation through in vivo models.

Despite these promising results, challenges remain in the development of 753470-06-3. Issues such as metabolic stability and solubility need to be addressed to enhance its drug-like properties. Computational modeling studies, as reported in a 2023 ACS Medicinal Chemistry Letters article, have begun to explore structural modifications to improve these parameters without compromising activity.

In conclusion, 4-(pyridin-4-yl)-3H,4H,6H,7H,8H,9H,10H-2λ?-[1,2,4,6]thiatriazino[4,3-a]azepine-2,2-dione represents a promising scaffold for drug discovery, with applications spanning oncology and neuroscience. Continued research into its synthesis, mechanism of action, and optimization will be crucial for its advancement into clinical trials.